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CAS No.: 5436-93-1

Cat. No.: B1267917

Get Quote

Abstract: Decyl bromoacetate is a bifunctional chemical compound featuring a ten-carbon

lipophilic alkyl chain and a reactive bromoacetate group. This structure makes it a versatile

reagent for a wide range of potential applications in chemical synthesis, materials science, and

drug development. This guide provides an in-depth analysis of its core reactivity and explores

its utility in synthesizing novel amphiphiles, modifying surfaces, and developing advanced

therapeutic systems. Detailed experimental protocols and mechanistic insights are provided to

empower researchers to harness the full potential of this valuable chemical tool.

Introduction: The Molecular Architecture of Decyl
Bromoacetate
Decyl bromoacetate (C₁₂H₂₃BrO₂) is an ester of bromoacetic acid and decyl alcohol.[1][2] Its

utility in advanced research stems from its dual nature: a long, nonpolar decyl chain that

imparts hydrophobicity and facilitates interactions with lipidic structures, and a highly reactive

α-bromoacetyl group that serves as a potent electrophile for alkylating various nucleophiles.[3]

[4]
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The bromine atom, being a good leaving group, makes the adjacent methylene carbon

susceptible to nucleophilic attack, forming stable covalent bonds.[5] This reactivity is the

cornerstone of its application as a versatile building block in organic synthesis.[3][6]

Table 1: Physicochemical Properties of Decyl Bromoacetate

Property Value Source

CAS Number 5436-93-1 [1]

Molecular Formula C₁₂H₂₃BrO₂ [1]

Molecular Weight 279.21 g/mol [1]

Appearance

Likely a liquid (inferred from

shorter/longer chain

analogues)

[7]

Purity Typically ≥95% [1]

The synthesis of decyl bromoacetate, while not detailed here, generally follows standard

esterification procedures, such as the reaction of bromoacetyl bromide or bromoacetic acid with

1-decanol, often catalyzed by a strong acid.[8]

Core Reactivity: The Bromoacetate "Warhead"
The primary mode of action for decyl bromoacetate is as an alkylating agent via a nucleophilic

substitution (Sɴ2) reaction. The electron-withdrawing nature of the adjacent ester carbonyl

group enhances the electrophilicity of the α-carbon, making it highly reactive towards soft

nucleophiles.[5][9]

// Reactants Nu [label="Nu:", fontcolor="#EA4335"]; Reactant [label=<

Br

|

H C —C —O—Decyl
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O

]; Br_ion [label="Br⁻", fontcolor="#EA4335"];

// Arrows {Nu, Reactant} -> TS [label="Sɴ2 Attack"]; TS -> {Product, Br_ion} [label="Bond

Formation/\nLeaving Group Departure"]; } enddot Figure 1: General Sɴ2 reaction mechanism

of Decyl Bromoacetate.

Key nucleophiles for decyl bromoacetate include:

Thiols (S-alkylation): Cysteine residues in proteins and peptides are particularly reactive.[10]

This specific and efficient reaction is fundamental in proteomics for capping thiols and in drug

development for covalent modification.[5]

Amines (N-alkylation): Primary and secondary amines react readily to form secondary and

tertiary amines, respectively. Tertiary amines react to form quaternary ammonium salts.[11]

Carboxylates (O-alkylation): Carboxylate anions can displace the bromide to form a new

ester linkage.[9]

Phosphines (P-alkylation): Triphenylphosphine reacts to form phosphonium salts, which are

precursors to Wittig reagents used in alkene synthesis.[12]

Potential Research Application Areas
Synthesis of Novel Amphiphiles: Surfactants and Ionic
Liquids
The amphiphilic structure of decyl bromoacetate makes it an ideal precursor for synthesizing

cationic surfactants and ionic liquids (ILs). These molecules have applications ranging from

detergents and phase-transfer catalysts to advanced electrolytes.[13][14]
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Cationic Surfactant Synthesis: Reaction with a tertiary amine, such as trimethylamine or

pyridine, results in a quaternary ammonium salt. The resulting molecule possesses a

hydrophilic cationic headgroup and a hydrophobic decyl tail, the defining features of a cationic

surfactant.[11][15]

Ionic Liquid Synthesis: Similarly, reaction with substituted imidazoles (e.g., 1-methylimidazole)

can be used to synthesize imidazolium-based ionic liquids.[16][17] The long decyl chain can

influence the resulting IL's physical properties, such as its melting point, viscosity, and thermal

stability.[13][18]

// Workflow DBA -> Solvent; Nuc -> Solvent; Solvent -> Conditions; Conditions -> Reaction;

Reaction -> Evap [label="Crude Product"]; Evap -> Wash; Wash -> Dry; Dry -> Product

[label="Purified Product"]; } enddot Figure 2: Workflow for synthesizing decyl-functionalized

surfactants/ILs.

Exemplary Protocol 1: Synthesis of 1-Decyloxycarbonylmethyl-3-methylimidazolium Bromide

Reagent Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve 1-

methylimidazole (1.0 eq) in anhydrous acetonitrile.

Reaction: Add Decyl bromoacetate (1.05 eq) dropwise to the stirred solution at room

temperature.

Causality: A slight excess of the alkylating agent ensures complete consumption of the

starting imidazole. Acetonitrile is a suitable polar aprotic solvent that facilitates Sɴ2

reactions.[16]

Incubation: Heat the mixture to reflux (approx. 82°C) and maintain for 24 hours, monitoring

by TLC.

Workup: Cool the reaction to room temperature and remove the solvent under reduced

pressure using a rotary evaporator.

Purification: Wash the resulting viscous oil or solid residue multiple times with diethyl ether to

remove unreacted starting material and impurities.[17] Decant the ether layer.
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Drying: Dry the purified product under high vacuum to remove residual solvent, yielding the

target ionic liquid.

Materials Science: Surface Modification & Self-
Assembled Monolayers (SAMs)
The bromoacetate group can act as a versatile anchor for grafting the decyl chain onto various

surfaces, enabling fine-tuning of surface properties like hydrophobicity, lubricity, and

biocompatibility.

Modification of Hydroxylated Surfaces: Surfaces rich in hydroxyl groups (e.g., silica, glass,

metal oxides) can be first functionalized with a molecule containing a nucleophilic group (like

an amine or thiol via silanization), which can then react with decyl bromoacetate to attach the

decyl ester moiety.[19]

Modification via "Grafting To" Strategies: A more direct approach involves modifying a surface

with a bromo-terminated layer first, using a molecule like (11-bromoundecyl)phosphonic acid.

[20] This creates a reactive "handle" on the surface. While not a direct use of decyl
bromoacetate, this highlights the utility of the bromo-alkyl functionality in surface chemistry.

The bromo-terminated surface can then undergo substitution reactions.[20]

Formation of Self-Assembled Monolayers (SAMs): While thiols on gold are the most common

SAM system, alkyl halides can also form ordered monolayers on certain substrates.[21][22]

The decyl chain promotes strong van der Waals interactions between adjacent molecules,

driving the formation of a densely packed, ordered layer.[23] Such modified surfaces are critical

in fabricating sensors, biocompatible coatings, and microelectronics.[24]

// Nodes Substrate [label="Substrate with Nucleophilic Sites\n(e.g., Thiol-Modified Gold)",

shape=invhouse, fillcolor="#FBBC05", fontcolor="#202124"]; Solution [label="Dilute Solution

of\nDecyl Bromoacetate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Chemisorption

[label="Step 1: Chemisorption\n(Covalent Bond Formation)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Organization [label="Step 2: Slow Organization\n(Driven by van der

Waals forces)", fillcolor="#34A853", fontcolor="#FFFFFF"]; SAM [label="Ordered Self-

Assembled Monolayer\n(Hydrophobic Surface)", shape=house, fillcolor="#5F6368",

fontcolor="#FFFFFF"];
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// Edges Solution -> Substrate [label="Immersion"]; Substrate -> Chemisorption

[color="#EA4335"]; Chemisorption -> Organization [color="#34A853"]; Organization -> SAM; }

enddot Figure 3: Logical steps in forming a SAM using Decyl Bromoacetate.

Drug Development & Chemical Biology
In drug development, the bromoacetate group is a well-established covalent "warhead" for

targeting nucleophilic amino acid residues, particularly cysteine.[5][25]

Covalent Inhibitors & Probes: By incorporating the decyl bromoacetate moiety into a larger

molecule designed to bind to a specific protein, researchers can create potent and irreversible

inhibitors. The decyl chain can serve as a hydrophobic tail to enhance membrane association

or fit into a greasy binding pocket. The bromoacetate group reacts with a nearby cysteine

residue, forming a permanent covalent bond and inactivating the protein.[5][10] This is a

powerful strategy for target validation and therapeutic development.

Proteomics Applications: In mass spectrometry-based proteomics, alkylation of cysteine

residues is crucial to prevent disulfide bond reformation.[5] While smaller reagents like

iodoacetamide are common, decyl bromoacetate could be used in specialized applications,

such as identifying surface-exposed cysteines in membrane proteins or protein complexes,

where the decyl chain would favor partitioning into hydrophobic environments. However, its

bulkiness may introduce steric hindrance.[26][27]

Exemplary Protocol 2: Cysteine Alkylation for Proteomic Analysis

Protein Solubilization: Denature and solubilize the protein sample in a suitable buffer (e.g., 8

M urea, 50 mM Tris-HCl, pH 8.5).

Reduction: Reduce disulfide bonds by adding dithiothreitol (DTT) to a final concentration of

10 mM and incubating at 56°C for 30 minutes.[5] Cool to room temperature.

Alkylation: Prepare a fresh stock solution of Decyl bromoacetate in a compatible organic

solvent (e.g., DMSO). Add it to the protein solution to a final concentration of 20-50 mM.

Incubate in the dark at room temperature for 30-45 minutes.

Causality: The reaction is performed in the dark to prevent the formation of reactive

radicals. The concentration may need optimization; higher concentrations risk off-target
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modification of residues like methionine, while lower concentrations may lead to

incomplete alkylation.[5][26]

Quenching: Quench the unreacted Decyl bromoacetate by adding DTT or another thiol-

containing reagent.[5]

Sample Cleanup: Proceed with buffer exchange, dialysis, or protein precipitation to remove

excess reagents prior to downstream analysis like enzymatic digestion and mass

spectrometry.

Safety and Handling
Bromoacetate esters are potent lachrymators and are toxic.[4] They are strong alkylating

agents and should be handled with extreme care in a well-ventilated chemical fume hood.[4]

Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves, is mandatory. Avoid inhalation, ingestion, and skin contact.

Conclusion and Future Outlook
Decyl bromoacetate is a powerful and versatile bifunctional molecule with significant

untapped potential. Its unique combination of a lipophilic chain and a reactive electrophilic

center makes it a valuable tool for researchers in organic synthesis, materials science, and

pharmacology. Future research could explore its use in creating novel drug delivery vehicles,

developing functionalized nanoparticles, and designing sophisticated molecular probes for

studying biological systems. By understanding its core reactivity and applying the

methodologies outlined in this guide, scientists can unlock new avenues of discovery and

innovation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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